Cas no 109719-83-7 (Heptachloro13C12dibenzo-p-dioxin)

• Product Name: Heptachloro13C12dibenzo-p-dioxin
• CAS No: 109719-83-7
• MF: C₁₂HCl₇O₂
• MW: 437.217994451523
• CID: 212309
• Update Time: 2023-11-22

Heptachloro13C12dibenzo-p-dioxin Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin-13C12,1,2,3,4,6,7,8-heptachloro- (9CI)
• CID 184112
• Heptachloro[13C12]dibenzo-p-dioxin
• Heptachloro13C12dibenzo-p-dioxin

• Inchi： 1S/C12HCl7O2/c13-2-1-3-10(7(17)4(2)14)21-12-9(19)6(16)5(15)8(18)11(12)20-3/h1H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChI Key： WCLNVRQZUKYVAI-WCGVKTIYSA-N
• SMILES： Cl[13C]1=[13C]([13C](=[13C]([13C]2=[13C]1O[13C]1[13C](=[13C]([13C](=[13CH][13C]=1O2)Cl)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 400
• XLogP3: 7.5
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins